Cas no 2034202-21-4 (tert-butyl N-[1-({[3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-yl]methyl}carbamoyl)ethyl]carbamate)

• Product Name: tert-butyl N-[1-({[3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-yl]methyl}carbamoyl)ethyl]carbamate
• CAS No: 2034202-21-4
• MF: C₁₇H₂₆F₂N₄O₄
• MW: 388.409551143646
• CID: 5332281
• Update Time: 2025-06-14

tert-butyl N-[1-({[3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-yl]methyl}carbamoyl)ethyl]carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (1-(((3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-yl)methyl)amino)-1-oxopropan-2-yl)carbamate
• tert-butyl N-[1-[[3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-yl]methylamino]-1-oxopropan-2-yl]carbamate
• tert-butyl N-[1-({[3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-yl]methyl}carbamoyl)ethyl]carbamate

• Inchi： 1S/C17H26F2N4O4/c1-10(21-15(25)26-16(2,3)4)14(24)20-9-12-22-13(23-27-12)11-5-7-17(18,19)8-6-11/h10-11H,5-9H2,1-4H3,(H,20,24)(H,21,25)
• InChI Key： UYCBLVYBYVXYQR-UHFFFAOYSA-N
• SMILES： FC1(CCC(C2=NOC(CNC(C(C)NC(=O)OC(C)(C)C)=O)=N2)CC1)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 532
• XLogP3: 2.4
• Topological Polar Surface Area: 106

Additional information on tert-butyl N-[1-({[3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-yl]methyl}carbamoyl)ethyl]carbamate

Comprehensive Analysis of tert-butyl N-[1-({[3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-yl]methyl}carbamoyl)ethyl]carbamate (CAS No. 2034202-21-4)

The compound tert-butyl N-[1-({[3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-yl]methyl}carbamoyl)ethyl]carbamate (CAS No. 2034202-21-4) has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This carbamate-derived molecule incorporates a 1,2,4-oxadiazole ring, a difluorocyclohexyl moiety, and a tert-butyl protecting group, making it a versatile intermediate for drug discovery. Researchers are particularly interested in its role as a protease inhibitor or kinase modulator, aligning with current trends in targeted therapy development.

Recent studies highlight the growing demand for fluorinated compounds like this one, as the difluorocyclohexyl group enhances metabolic stability and bioavailability—a hot topic in medicinal chemistry discussions. The 1,2,4-oxadiazole scaffold, known for its hydrogen-bonding capacity, is frequently searched in connection with fragment-based drug design (FBDD) and covalent inhibitors. Notably, the tert-butyl carbamate (Boc) group serves as a temporary protecting strategy for amines, a technique widely used in peptide synthesis workflows.

From a synthetic chemistry perspective, the 2034202-21-4 compound exemplifies modern C-H functionalization approaches. Its oxadiazole-methyl-carbamoyl linkage offers insights into bioisosteric replacements for amide bonds, a trending subject in AI-driven molecular optimization. Laboratories exploring click chemistry or heterocyclic building blocks often reference such structures for their balanced lipophilicity (LogP) and 3D molecular complexity.

In drug development pipelines, derivatives of tert-butyl N-[1-({[3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-yl]methyl}carbamoyl)ethyl]carbamate show promise in addressing protein-protein interaction (PPI) targets—an area with high Google Scholar search volume. The difluorocyclohexyl motif specifically correlates with improved blood-brain barrier penetration, relevant to CNS drug research. Patent databases reveal its utility in allosteric modulator designs for G-protein-coupled receptors (GPCRs).

Analytical characterization of CAS 2034202-21-4 typically involves LC-MS purity analysis and NMR structural confirmation, with particular focus on the oxadiazole proton signals (δ 8.5–9.0 ppm). The Boc deprotection kinetics under acidic conditions is another researched aspect, important for prodrug activation studies. Environmental scientists also examine its biodegradation pathways due to the fluorine-carbon bonds’ persistence.

Market-wise, this compound falls under the high-value intermediates category, with suppliers emphasizing cGMP-grade synthesis for preclinical trials. Its structure-activity relationship (SAR) data is often cross-referenced with machine learning models predicting ADMET properties. The oxadiazole-carbamate hybrid structure also appears in agrochemical research for pest resistance management, though this application requires further ecological assessments.